Cas no 1260670-03-8 (1H-Pyrazolo[4,3-b]pyridine-5-carboxylic acid)

• Product Name: 1H-Pyrazolo[4,3-b]pyridine-5-carboxylic acid
• CAS No: 1260670-03-8
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD18250817
• CID: 838993
• PubChem ID: 69271699
• Update Time: 2025-11-02

1H-Pyrazolo[4,3-b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-b]pyridine-5-carboxylic acid
• SCHEMBL4994747
• 1H-PYRAZOLO[4,3-B]PYRIDINE-5-CARBOXYLICACID
• 1260670-03-8
• MFCD18250817
• DB-259636
• AS-38758
• DTXSID50740146
• PB11748
• SCHEMBL17608660
• SCHEMBL17608657
• SY240285
• CS-0054693
• Z1255402200
• AKOS023832296
• AC-30553
• EN300-103684

• MDL： MFCD18250817
• Inchi： 1S/C7H5N3O2/c11-7(12)5-2-1-4-6(9-5)3-8-10-4/h1-3H,(H,8,10)(H,11,12)
• InChI Key： MFPLNQVEJKPCCB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=NN2)N=1)=O

Computed Properties

• Exact Mass: 163.038176411g/mol
• Monoisotopic Mass: 163.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 1H-Pyrazolo[4,3-b]pyridine-5-carboxylic acid

1H-Pyrazolo[4,3-b]pyridine-5-carboxylic Acid: A Versatile Building Block in Modern Drug Discovery

The 1H-Pyrazolo[4,3-b]pyridine-5-carboxylic acid (CAS No. 1260670-03-8) represents a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical research and medicinal chemistry. As a pyrazolopyridine derivative, this compound serves as a crucial scaffold for developing novel therapeutic agents targeting various diseases. Its unique molecular architecture combines the features of both pyrazole and pyridine rings, offering exceptional opportunities for structural modification and drug design.

Recent advancements in small molecule drug discovery have highlighted the importance of nitrogen-containing heterocycles like 1H-Pyrazolo[4,3-b]pyridine-5-carboxylic acid. The compound's carboxylic acid functional group provides an excellent handle for further derivatization, making it particularly useful in the synthesis of kinase inhibitors, GPCR modulators, and other biologically active molecules. Researchers are increasingly exploring its potential in addressing current medical challenges, including age-related diseases and metabolic disorders.

The structural characteristics of 1H-Pyrazolo[4,3-b]pyridine-5-carboxylic acid contribute to its remarkable pharmacological properties. The pyrazolopyridine core demonstrates excellent hydrogen bonding capacity and π-stacking interactions, which are essential for target binding in drug-receptor interactions. These features explain why this compound has become a focus in the development of next-generation therapeutics, particularly in areas such as cancer immunotherapy and neurodegenerative disease treatment.

From a synthetic chemistry perspective, 1H-Pyrazolo[4,3-b]pyridine-5-carboxylic acid offers multiple advantages. Its chemical stability under various reaction conditions makes it suitable for diverse medicinal chemistry transformations. The compound serves as an ideal intermediate for constructing more complex molecular architectures through amide coupling, esterification, or metal-catalyzed cross-coupling reactions. These synthetic possibilities align well with current trends in fragment-based drug discovery and combinatorial chemistry approaches.

The growing interest in 1H-Pyrazolo[4,3-b]pyridine-5-carboxylic acid is reflected in recent scientific literature and patent applications. Numerous studies have demonstrated its utility as a privileged scaffold in designing compounds with improved bioavailability and target selectivity. Particularly in the field of precision medicine, researchers are leveraging this scaffold to develop therapies with reduced off-target effects and enhanced therapeutic windows.

Quality control and characterization of 1H-Pyrazolo[4,3-b]pyridine-5-carboxylic acid involve advanced analytical techniques. Modern HPLC methods and mass spectrometry ensure high purity standards, while NMR spectroscopy confirms structural integrity. These quality assurance measures are critical for researchers who require reliable building blocks for their drug development programs.

The commercial availability of 1H-Pyrazolo[4,3-b]pyridine-5-carboxylic acid has expanded significantly to meet rising demand from pharmaceutical researchers and contract research organizations. Suppliers now offer this compound in various quantities, from milligram scales for initial screening to kilogram quantities for preclinical development. This accessibility supports the compound's growing role in hit-to-lead optimization processes throughout the drug discovery pipeline.

Looking forward, 1H-Pyrazolo[4,3-b]pyridine-5-carboxylic acid is poised to play an even greater role in addressing emerging healthcare needs. Its application potential extends to antiviral drug development, particularly in light of recent global health challenges, as well as in the creation of novel anti-inflammatory agents. The compound's versatility ensures it will remain a valuable tool for medicinal chemists working on personalized medicine approaches and targeted therapies.

Environmental and safety considerations for handling 1H-Pyrazolo[4,3-b]pyridine-5-carboxylic acid follow standard laboratory protocols for organic compounds. Proper personal protective equipment and ventilation systems are recommended during its use. The compound's physicochemical properties have been well-characterized to ensure safe handling in research settings, with particular attention to its solubility characteristics and stability profile under various storage conditions.

In conclusion, 1H-Pyrazolo[4,3-b]pyridine-5-carboxylic acid (CAS No. 1260670-03-8) stands as a testament to the importance of heterocyclic chemistry in modern drug discovery. Its unique structural features, combined with versatile reactivity, make it an indispensable tool for researchers developing innovative therapeutic solutions. As the pharmaceutical industry continues to evolve toward more target-specific approaches, this compound will undoubtedly maintain its position as a valuable molecular building block in medicinal chemistry.